Cas no 22511-31-5 (2,5-Thiophenedithiol)

• Product Name: 2,5-Thiophenedithiol
• CAS No: 22511-31-5
• MF: C₄H₄S₃
• MW: 148.269556999207
• CID: 1410445
• PubChem ID: 19087042
• Update Time: 2025-04-20

2,5-Thiophenedithiol Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedithiol
• thiophene-2,5-dithiol
• SCHEMBL2540878
• 22511-31-5
• DTXSID70597932

• Inchi： 1S/C4H4S3/c5-3-1-2-4(6)7-3/h1-2,5-6H
• InChI Key： BNLZBNHLPPSPQN-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1S)S

Computed Properties

• Exact Mass: 147.94762
• Monoisotopic Mass: 147.94751365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes